![molecular formula C17H21N3O4 B6619171 tert-butyl 3-(3-phenyl-1,2,4-oxadiazol-5-yl)morpholine-4-carboxylate CAS No. 1803611-64-4](/img/structure/B6619171.png)
tert-butyl 3-(3-phenyl-1,2,4-oxadiazol-5-yl)morpholine-4-carboxylate
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Overview
Description
Tert-butyl 3-(3-phenyl-1,2,4-oxadiazol-5-yl)morpholine-4-carboxylate, also known as TBPMC, is a chemical compound used in a variety of scientific research applications. TBPMC is a type of organic compound, specifically an oxadiazole, and is composed of a tert-butyl group, a phenyl group, an oxadiazole group, and a morpholine group. TBPMC is a versatile compound that has been used in a variety of ways, including as a catalyst, a ligand, and a reagent. Its structure and properties make it a useful tool for scientists and researchers.
Scientific Research Applications
Tert-butyl 3-(3-phenyl-1,2,4-oxadiazol-5-yl)morpholine-4-carboxylate has a variety of uses in scientific research. It has been used as a catalyst in organic synthesis reactions, a ligand in coordination chemistry, and a reagent in organic synthesis. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, polymers, and other materials. This compound has also been used in the synthesis of polymers and other materials with improved properties. Additionally, this compound has been used in the synthesis of a variety of compounds for use in drug discovery and development.
Mechanism of Action
The mechanism of action of tert-butyl 3-(3-phenyl-1,2,4-oxadiazol-5-yl)morpholine-4-carboxylate is not completely understood. It is believed that the tert-butyl group is responsible for the catalytic activity of this compound. The tert-butyl group is believed to act as an electron-withdrawing group, which increases the reactivity of the molecule and facilitates the reaction. Additionally, the phenyl group is believed to act as an electron-donating group, which increases the reactivity of the molecule and facilitates the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed that this compound may have some effect on enzymes and other proteins in the body. It is also believed that this compound may have some effect on the metabolism of certain compounds. Additionally, this compound may have some effect on the transport of certain compounds across cell membranes.
Advantages and Limitations for Lab Experiments
Tert-butyl 3-(3-phenyl-1,2,4-oxadiazol-5-yl)morpholine-4-carboxylate has several advantages and limitations for lab experiments. One advantage is that this compound is a versatile compound that can be used in a variety of reactions. Additionally, this compound is relatively stable and can be stored for long periods of time. A limitation of this compound is that it can be toxic and should be handled with caution. Additionally, this compound can react with other compounds, which can lead to unwanted side reactions.
Future Directions
There are several potential future directions for tert-butyl 3-(3-phenyl-1,2,4-oxadiazol-5-yl)morpholine-4-carboxylate. One potential direction is to explore the use of this compound in drug discovery and development. Additionally, this compound could be used in the synthesis of new materials with improved properties. Additionally, this compound could be used in the synthesis of new catalysts and ligands. Finally, this compound could be used to explore the biochemical and physiological effects of the compound.
Synthesis Methods
Tert-butyl 3-(3-phenyl-1,2,4-oxadiazol-5-yl)morpholine-4-carboxylate can be synthesized in several different ways. One method involves the reaction of tert-butyl chloroformate and morpholine. The reaction is carried out in the presence of a base, such as pyridine, and a catalyst, such as palladium chloride. The reaction produces the desired product, this compound, as well as a byproduct, tert-butyl alcohol. Another method involves the reaction of phenyl acetone and morpholine. The reaction is carried out in the presence of a base, such as pyridine, and a catalyst, such as palladium chloride. The reaction produces the desired product, this compound, as well as a byproduct, tert-butyl alcohol.
Properties
IUPAC Name |
tert-butyl 3-(3-phenyl-1,2,4-oxadiazol-5-yl)morpholine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O4/c1-17(2,3)23-16(21)20-9-10-22-11-13(20)15-18-14(19-24-15)12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEEQATZZCCITQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCOCC1C2=NC(=NO2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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